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Compound of Interest

Compound Name:
1-Benzhydrylazetidin-3-yl 2-

cyanoacetate

Cat. No.: B044503 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 1-
Benzhydrylazetidin-3-yl 2-cyanoacetate (CAS No: 116574-14-2), ensuring the safety of

laboratory personnel and compliance with environmental regulations. The following procedures

are intended for researchers, scientists, and drug development professionals.

Hazard Identification and Summary
1-Benzhydrylazetidin-3-yl 2-cyanoacetate is a chemical compound that requires careful

handling and disposal due to its potential health hazards. All personnel handling this compound

must be familiar with its safety profile.

Hazard Classification Description
Precautionary Statement
Codes

Acute Oral Toxicity Harmful if swallowed.
P264, P270, P301+P312,

P330

Skin Irritation Causes skin irritation. P264, P280, P302+P352

Eye Irritation Causes serious eye irritation. P280, P305+P351+P338

Respiratory Irritation
May cause respiratory

irritation.
P261, P271
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This data is derived from available Safety Data Sheets (SDS). Users should always consult the

specific SDS for the material they are handling.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, preferably within a fume hood, to avoid

inhaling dust or vapors.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 1-Benzhydrylazetidin-3-yl
2-cyanoacetate.

Step 1: Segregation of Waste

Isolate waste containing 1-Benzhydrylazetidin-3-yl 2-cyanoacetate from other waste

streams.

Do not mix this compound with incompatible materials, particularly strong acids or bases,

which could lead to violent reactions or the release of toxic gases.

Step 2: Waste Collection

Collect solid waste in a clearly labeled, leak-proof container.

For liquid waste (e.g., solutions containing the compound), use a compatible, screw-cap

container. Ensure at least one inch of headspace to allow for expansion.

The container must be made of a material that does not react with the chemical.
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Step 3: Labeling of Waste Containers

Properly label the waste container with "Hazardous Waste" and the full chemical name: "1-
Benzhydrylazetidin-3-yl 2-cyanoacetate".

Include the date when the waste was first added to the container.

Step 4: Storage of Chemical Waste

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The SAA should be located at or near the point of generation and away from general

laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks.

Step 5: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not attempt to dispose of this chemical down the drain or in regular trash.[1]

Step 6: Decontamination of Empty Containers

If the original container is to be disposed of, it must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol) to remove all residues.

The rinsate from this process must be collected and disposed of as hazardous waste.

Once decontaminated, deface the original label on the container before disposing of it as

regular laboratory glass or plastic waste.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-Benzhydrylazetidin-3-yl 2-cyanoacetate.
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Caption: Disposal workflow for 1-Benzhydrylazetidin-3-yl 2-cyanoacetate.
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This guide is intended to provide a framework for the safe and compliant disposal of 1-
Benzhydrylazetidin-3-yl 2-cyanoacetate. Always adhere to your institution's specific chemical

hygiene and hazardous waste management plans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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